(2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid

• Molecular Formula: C5H6ClNO4
• Molecular Weight: 179.56 g/mol
• IUPAC Name: (2E)-4-chloro-2-methoxyimino-3-oxobutanoic acid
• InChI: InChI=1S/C5H6ClNO4/c1-11-7-4(5(9)10)3(8)2-6/h2H2,1H3,(H,9,10)/b7-4+
• InChI Key: QWNGESOREPKWTG-QPJJXVBHSA-N
• Isomeric SMILES: CO/N=C(\C(=O)CCl)/C(=O)O
• Canonical SMILES: CON=C(C(=O)CCl)C(=O)O

Description

(2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid: is an organic compound with a unique structure that includes a chloro group, a methoxyimino group, and a keto group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid typically involves the reaction of 4-chloro-3-oxobutanoic acid with methoxyamine under specific conditions to form the methoxyimino derivative. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the imino group.

Industrial Production Methods: Industrial production of (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid can undergo oxidation reactions, leading to the formation of various oxidized products.

Reduction: The compound can be reduced to form different reduced derivatives, depending on the reducing agents used.

Substitution: The chloro group in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products:

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with different functional groups replacing the chloro group.

Scientific Research Applications

Chemistry: (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore the compound’s potential as a pharmaceutical intermediate, particularly in the synthesis of drugs with specific biological activities.

Industry: In the industrial sector, (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid is used in the production of various chemical products, including agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxyimino group can form hydrogen bonds with active sites, while the chloro and keto groups can participate in various chemical interactions, leading to the compound’s biological effects.

Comparison with Similar Compounds

• (2Z)-4-Chloro-2-(hydroxyimino)-3-oxobutanoic acid
• (2Z)-4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
• (2Z)-4-Chloro-2-(methoxyimino)-3-oxopentanoic acid

Uniqueness: (2Z)-4-Chloro-2-(methoxyimino)-3-oxobutanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of the chloro group, in particular, differentiates it from other similar compounds and influences its reactivity and applications.